Cas no 437980-21-7 (PYRROLO[4,3,2-DE]QUINOLIN-8(1H)-ONE, 7-AMINO-6-CHLORO-1-METHYL-)

PYRROLO[4,3,2-DE]QUINOLIN-8(1H)-ONE, 7-AMINO-6-CHLORO-1-METHYL- structure
437980-21-7 structure
Product Name:PYRROLO[4,3,2-DE]QUINOLIN-8(1H)-ONE, 7-AMINO-6-CHLORO-1-METHYL-
CAS No:437980-21-7
MF:C11H8ClN3O
MW:233.653720855713
CID:3525840
PubChem ID:457847
Update Time:2025-04-21

PYRROLO[4,3,2-DE]QUINOLIN-8(1H)-ONE, 7-AMINO-6-CHLORO-1-METHYL- Chemical and Physical Properties

Names and Identifiers

    • PYRROLO[4,3,2-DE]QUINOLIN-8(1H)-ONE, 7-AMINO-6-CHLORO-1-METHYL-
    • 7-amino-6-chloro-1-methylpyrrolo[4,3,2-de]quinolin-8(1H)-one
    • Pyrrolo(4,3,2-de)quinolin-8(1H)-one, 7-amino-6-chloro-1-methyl-
    • InChI=1/C11H8ClN3O/c1-15-4-5-2-3-14-9-6(5)10(15)11(16)8(13)7(9)12/h2-4H,13H2,1H
    • DTXSID90963115
    • delta-3,4-Isobatzelline C
    • 437980-21-7
    • NSC700005
    • 10-amino-9-chloro-2-methyl-2,7-diazatricyclo[6.3.1.04,12]dodeca-1(12),3,5,7,9-pentaen-11-one
    • NSC-700005
    • 7-Amino-6-chloro-1-methyl-1H-pyrrolo[4,3,2-de]quinolin-8-one
    • Isobatzelline E
    • 10-amino-9-chloro-2-methyl-2,7-diazatricyclo(6.3.1.04,12)dodeca-1(12),3,5,7,9-pentaen-11-one
    • 7-Amino-6-chloro-1-methyl-1H-pyrrolo(4,3,2-de)quinolin-8-one
    • Inchi: 1S/C11H8ClN3O/c1-15-4-5-2-3-14-9-6(5)10(15)11(16)8(13)7(9)12/h2-4H,13H2,1H3
    • InChI Key: PQYDUSMCHWLZPN-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C2=C3C1=NC=CC3=CN2C)=O)N

Computed Properties

  • Exact Mass: 233.0355896g/mol
  • Monoisotopic Mass: 233.0355896g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 60.9Ų
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